2-(6-Benzyloxy-1H-indol-3-yl)-ethanol

• IUPAC Name: 2-(6-phenylmethoxy-1H-indol-3-yl)ethanol
• InChI: InChI=1S/C17H17NO2/c19-9-8-14-11-18-17-10-15(6-7-16(14)17)20-12-13-4-2-1-3-5-13/h1-7,10-11,18-19H,8-9,12H2
• InChI Key: FVYSDXFKQSKLIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=CN3)CCO
• Molecular Formula: C17H17NO2
• DSSTOX Substance ID: DTXSID00479373
• Molecular Weight: 267.32 g/mol
• CAS RN: 682802-83-1

Description

2-(6-Benzyloxy-1H-indol-3-yl)-ethanol, also known as 2-benzyloxyindole, is a synthetic compound with a wide range of applications in both scientific research and commercial products. It has been used in the synthesis of a variety of compounds, including drugs, polymers, and materials. Additionally, it has been studied for its potential as a therapeutic agent, due to its unique biochemical and physiological effects.

Scientific Research Applications

2-(6-Benzyloxy-1H-indol-3-yl)-ethanolndole has been used in a variety of scientific research applications. It has been used to synthesize a number of compounds, including drugs, polymers, and materials. It has also been used in the synthesis of a variety of therapeutic agents, such as antifungal agents, anti-inflammatory agents, and anti-cancer agents. Additionally, it has been used in the synthesis of a variety of imaging agents, such as magnetic resonance imaging (MRI) contrast agents.

Mechanism of Action

2-(6-Benzyloxy-1H-indol-3-yl)-ethanolndole is believed to act as an agonist of the serotonin 5-HT2A receptor. This is due to its ability to bind to the receptor and activate it, leading to a cascade of biochemical reactions. Additionally, 2-(6-Benzyloxy-1H-indol-3-yl)-ethanolndole is believed to interact with a variety of other receptors, including the dopamine D2 receptor and the α1-adrenergic receptor.
Biochemical and Physiological Effects
2-(6-Benzyloxy-1H-indol-3-yl)-ethanolndole has been studied for its potential therapeutic effects. It has been shown to have antifungal, anti-inflammatory, and anti-cancer properties. Additionally, it has been shown to have neuroprotective and antidepressant effects. Additionally, it has been studied for its potential to modulate the activity of the serotonin 5-HT2A receptor, leading to a variety of biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

2-(6-Benzyloxy-1H-indol-3-yl)-ethanolndole has a number of advantages and limitations for lab experiments. One of its major advantages is that it is relatively easy to synthesize, making it a useful tool for researchers. Additionally, it is a relatively stable compound, making it suitable for long-term storage. However, it is also relatively expensive, making it difficult to obtain in large quantities. Additionally, it is a relatively toxic compound, making it unsuitable for use in certain experiments.

Future Directions

2-(6-Benzyloxy-1H-indol-3-yl)-ethanolndole has a number of potential future applications in scientific research. One potential application is in the development of new therapeutic agents. Additionally, it could be used in the development of new imaging agents, such as MRI contrast agents. Additionally, it could be used in the development of new polymers and materials. Finally, it could be used to further study its biochemical and physiological effects, and to develop new methods for modulating its activity.

Synthesis Methods

2-(6-Benzyloxy-1H-indol-3-yl)-ethanolndole can be synthesized through a variety of methods. One of the most common methods is a reaction between 6-bromo-1H-indole and benzyl bromide in the presence of a base, such as sodium hydroxide. This reaction yields 2-(6-Benzyloxy-1H-indol-3-yl)-ethanolndole in yields of up to 95%. Other methods for the synthesis of 2-(6-Benzyloxy-1H-indol-3-yl)-ethanolndole include the reaction between 6-bromo-1H-indole and benzaldehyde in the presence of a base, and the reaction between 6-chloro-1H-indole and benzyl bromide in the presence of a base.